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Compound of Interest

Compound Name: Chmfl-abl-039

Cat. No.: B11933415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Chmfl-abl-039, a potent and selective type II native and drug-resistant V299L mutant BCR-

ABL inhibitor. Adherence to these guidelines is critical to ensure personal safety and maintain a

secure laboratory environment.

Personal Protective Equipment (PPE)
All personnel handling Chmfl-abl-039 must use the following personal protective equipment.

The information is derived from the Safety Data Sheet (SDS) and general best practices for

handling cytotoxic compounds.[1][2][3][4][5]
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PPE Category Item
Specifications and
Remarks

Hand Protection Chemical-resistant gloves

Nitrile, polyurethane, or

neoprene gloves are

recommended. Double gloving

is advised. Change gloves

immediately if contaminated,

torn, or punctured.[3]

Eye Protection
Safety goggles with side-

shields

Must be worn at all times to

protect against splashes and

aerosols.[1]

Body Protection Impervious lab coat or gown

Should be disposable, lint-free,

with long sleeves and tight-

fitting cuffs, and fasten in the

back.[1][3]

Respiratory Protection
NIOSH-certified N95 or N100

respirator

Required when handling the

powder form of the compound

or when there is a risk of

aerosol generation.[2][3]

Face Protection Face shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing.[2]

Operational Plan: Handling and Storage
Engineering Controls:

Work with Chmfl-abl-039 should be conducted in a designated area with appropriate

exhaust ventilation, such as a chemical fume hood.[1]

An accessible safety shower and eyewash station must be readily available.[1]

Safe Handling Procedures:
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Avoid inhalation of dust and aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store the powdered compound at -20°C for up to 2 years.[6]

In a solvent such as DMSO, store at -80°C for up to 6 months.[6]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

Disposal Plan
Dispose of Chmfl-abl-039 and any contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations.

Waste Segregation and Collection:

Solid Waste: Collect unused Chmfl-abl-039 powder, contaminated PPE (gloves, gowns,

etc.), and lab supplies in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing Chmfl-abl-039 in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other solvent waste unless

compatible.

Sharps: Any needles or syringes used for injections must be disposed of in a designated

sharps container.

Decontamination:

All surfaces and equipment that come into contact with Chmfl-abl-039 should be

decontaminated. The effectiveness of common laboratory decontamination agents should be
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verified.

Final Disposal:

All waste containers must be disposed of through an approved hazardous waste disposal

facility.[1] Do not dispose of Chmfl-abl-039 down the drain or in the regular trash.[7][8]

Experimental Protocols
Chmfl-abl-039 is utilized in research for chronic myeloid leukemia (CML) and is effective

against both native BCR-ABL kinase and the drug-resistant V299L mutant.[9][10][11]

In Vitro Experiments
Cell Cycle Progression Assay[12]

Cell Culture: Culture BaF3-BCR-ABL-V299L, MEG-01, KU812, and K562 cells under

standard conditions.

Treatment: Treat cells with the desired concentrations of Chmfl-abl-039 (or DMSO as a

vehicle control) for 24 hours.

Fixation: Harvest the cells and fix them in 70% cold ethanol, followed by incubation at -20°C

overnight.

Staining: Stain the cells with a solution containing propidium iodide (PI) and RNase.

Analysis: Analyze the cell cycle distribution using a flow cytometer.

Colony Formation Assay[12]

Cell Plating: Prepare a bottom layer of 1 mL of 3% agarose and 1 mL of cell culture medium

in a six-well plate.

Cell Suspension: Suspend 3000 cells (e.g., BaF3-BCR-ABL-V299L, KU812, MEG-01, K562)

in 1.7 mL of growth media mixed with 0.3 mL of 3% agarose solution.

Plating: Plate the cell suspension on top of the bottom layer.
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Treatment: Continuously treat the cells with serially diluted Chmfl-abl-039 in a soft agar

medium.

Incubation: Incubate the plates for 15 days in a humidified 5% CO2 incubator at 37°C.

Analysis: Count the number and size of the colonies.

In Vivo Experiments
Xenograft Mouse Model[12]

Animal Model: Use five-week-old female nu/nu mice.

Cell Implantation: Subcutaneously inject one million K562 or BaF3-BCR-ABL-V299L cells,

mixed 1:1 with Matrigel, into the right flank of the mice.

Tumor Growth: Allow tumors to reach a size of 200-400 mm³.

Treatment: Administer Chmfl-abl-039 daily via intraperitoneal (i.p.) injection. The compound

can be formulated in a solution of 0.5% Methocellulose and 0.4% Tween 80 in ddH₂O.[12]

Monitoring: Measure body weight and tumor volume daily. Tumor volume can be calculated

using the formula: (W² x L)/2, where W is the smaller and L is the larger dimension.[12]

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis.

Visualizations
Signaling Pathway of BCR-ABL and Inhibition by Chmfl-
abl-039
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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